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Compound of Interest

Compound Name: Aminooxy-PEG1-acid

Cat. No.: B14089027 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This guide provides a comprehensive overview of

the safety data and handling procedures for Aminooxy-PEG1-acid (CAS No. 2921-14-4), a

bifunctional linker commonly utilized in bioconjugation, drug delivery, and proteomics.

Product Identification and Properties
Aminooxy-PEG1-acid, also known as 2-(Aminooxy)acetic acid, is a PEG linker containing a

reactive aminooxy group and a terminal carboxylic acid. This structure allows for the

conjugation of molecules containing aldehyde or ketone functionalities via an oxime bond,

while the carboxylic acid can form a stable amide bond with primary amines.

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 2921-14-4

Molecular Formula C2H5NO3

Molecular Weight 91.07 g/mol

Appearance White to off-white solid/powder

Melting Point 127-130 °C

Purity ≥95% - >98%

Synonyms

2-(Aminooxy)acetic acid,

Carboxymethoxylamine, O-

(Carboxymethyl)hydroxylamine

Hazard Identification and Safety Precautions
According to the available Safety Data Sheets (SDS), Aminooxy-PEG1-acid is not classified

as a hazardous substance or mixture. However, as with any chemical reagent, appropriate

safety precautions should be observed.

Table 2: GHS Hazard Classification

Classification Status

Hazard Classification Not a hazardous substance or mixture

General Precautionary Measures:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.
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Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are crucial for maintaining the integrity of Aminooxy-PEG1-acid
and ensuring laboratory safety.

Table 3: Handling and Storage Recommendations

Condition Recommendation Reference

Storage Temperature
2-8°C or -20°C, protect from

light

Handling

Handle in a well-ventilated

area. Avoid dust formation.

Avoid contact with skin, eyes,

and clothing.

Incompatible Materials Strong oxidizing agents

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a laboratory coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a dust

filter.

First Aid Measures
In case of exposure, follow these first aid procedures:

Table 4: First Aid Procedures
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Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Workflow
The following diagram illustrates a general workflow for handling a chemical reagent like

Aminooxy-PEG1-acid in a laboratory setting, from receiving and preparation to reaction and

disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14089027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14089027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

